Cas no 857266-59-2 (t-Butyl (5-iodopyridin-3-yl)carbamate)

t-Butyl (5-iodopyridin-3-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its key structural features include a carbamate-protected amine group and an iodine substituent on the pyridine ring, enabling further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The t-butyloxycarbonyl (Boc) group provides stability while allowing selective deprotection under mild acidic conditions. This compound is useful in constructing complex heterocyclic scaffolds due to its reactivity and compatibility with diverse synthetic conditions. Its high purity and well-defined reactivity profile make it a reliable building block for medicinal chemistry and material science applications.

t-Butyl (5-iodopyridin-3-yl)carbamate structure

857266-59-2 structure

Product Name:t-Butyl (5-iodopyridin-3-yl)carbamate

CAS No:857266-59-2

MF:C₁₀H₁₃IN₂O₂

MW:320.126894712448

MDL:MFCD12407799

CID:1005825

PubChem ID:45790100

Update Time:2025-10-06

t-Butyl (5-iodopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- t-Butyl (5-iodopyridin-3-yl)carbamate
- tert-Butyl (5-iodopyridin-3-yl)carbamate
- tert-butyl N-(5-iodopyridin-3-yl)carbamate
- 3-(Boc-amino)-5-iodopyridine
- CS-0154408
- SCHEMBL13499908
- AKOS015999205
- AS-30775
- FT-0648734
- LJDJSMUHCDSOSH-UHFFFAOYSA-N
- A863457
- DTXSID00672221
- tert-butyl(5-iodopyridin-3-yl)carbamate
- 857266-59-2
- t-Butyl(5-iodopyridin-3-yl)carbamate
- MDL： MFCD12407799
- Inchi： 1S/C10H13IN2O2/c1-10(2,3)15-9(14)13-8-4-7(11)5-12-6-8/h4-6H,1-3H3,(H,13,14)
- InChI Key： LJDJSMUHCDSOSH-UHFFFAOYSA-N
- SMILES： IC1=CN=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 320.00200
Monoisotopic Mass: 320.00218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 51.2Å²

Experimental Properties

PSA: 51.22000
LogP: 3.10620

t-Butyl (5-iodopyridin-3-yl)carbamate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WL042-200mg	t-Butyl (5-iodopyridin-3-yl)carbamate	857266-59-2	97%	200mg	429.0CNY	2021-08-04
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